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Compound of Interest |

Compound Name: 3-ethoxy-N-phenylaniline
CAS No.: 43035-14-9
Cat. No.: B1611088

Get Quote

A Note on the Subject of this Guide: Initial research for a comprehensive technical guide on 3-
ethoxydiphenylamine revealed a significant scarcity of available scientific literature and
validated technical data for this specific compound. To provide a thorough and well-supported
resource for researchers, scientists, and drug development professionals, the focus of this
guide has been shifted to its closely related and extensively documented homolog, 3-
methoxydiphenylamine. The structural difference, a single methylene group in the alkoxy
substituent, allows for a scientifically robust guide that provides valuable insights that are likely
applicable to the broader class of alkoxy-substituted diphenylamines.

Introduction to 3-Methoxydiphenylamine

3-Methoxydiphenylamine, also known as N-phenyl-m-anisidine, is an aromatic organic
compound belonging to the diarylamine family. Its structure is characterized by two phenyl rings
linked by a secondary amine, with a methoxy group (-OCHs) substituent at the meta-position of
one of the rings. This compound serves as a valuable intermediate in the synthesis of various
organic molecules, including dyes, pharmaceuticals, and advanced materials.[1] The presence
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of the electron-donating methoxy group and the diarylamine core imparts specific electronic
and structural properties that make it a subject of interest in materials science and medicinal
chemistry.[2]

Chemical Structure and Molecular Properties

The fundamental characteristics of 3-methoxydiphenylamine are summarized below, providing
a foundational understanding of its chemical identity.

Chemical Structure

The structure of 3-methoxydiphenylamine consists of a diphenylamine core with a methoxy
group at the 3-position.

Figure 1: Chemical structure of 3-methoxydiphenylamine.

Molecular and Physical Properties

A summary of the key molecular and physical properties of 3-methoxydiphenylamine is
provided in the table below.

Property Value Source(s)
Molecular Formula Ci13H13NO [3]
Molecular Weight 199.25 g/mol [3]
CAS Number 101-16-6 [3]
Appearance White to brown powder or ]
crystals
Melting Point 72-74 °C [5]
Boiling Point 160 °C at 2 mmHg [4]
Density 1.11 g/cm3 [4]
Flash Point 132 °C [4]
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Synthesis of 3-Methoxydiphenylamine

The synthesis of diarylamines like 3-methoxydiphenylamine is commonly achieved through
cross-coupling reactions. The two most prominent methods are the Ullmann condensation and
the Buchwald-Hartwig amination.

Ulimann Condensation

The Ullmann condensation is a classic method for forming carbon-nitrogen bonds, typically
involving the reaction of an aryl halide with an amine in the presence of a copper catalyst at
high temperatures.[6][7] For the synthesis of 3-methoxydiphenylamine, this would involve the
coupling of 3-methoxyaniline with an aryl halide or m-bromoanisole with aniline. Traditional
Ulimann conditions are often harsh, requiring high temperatures and stoichiometric amounts of
copper.[6] However, modern modifications have been developed that utilize ligands to facilitate
the reaction under milder conditions.[8]

Buchwald-Hartwig Amination

A more contemporary and widely used method for C-N bond formation is the palladium-
catalyzed Buchwald-Hartwig amination.[9] This reaction offers several advantages over the
Ulimann condensation, including milder reaction conditions, broader substrate scope, and
higher functional group tolerance.[10] The synthesis of 3-methoxydiphenylamine via this
method would involve the reaction of m-bromoanisole with aniline, or 3-methoxyaniline with
bromobenzene, in the presence of a palladium catalyst, a phosphine ligand, and a base.[11]
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Figure 2: Workflow for the synthesis of 3-methoxydiphenylamine via Buchwald-Hartwig

amination.

Experimental Protocol: Buchwald-Hartwig Amination

The following is a representative, generalized protocol for the synthesis of 3-

methoxydiphenylamine via a Buchwald-Hartwig amination.

Materials:

m-Bromoanisole

Aniline

Palladium(ll) acetate (Pd(OAc)2)

2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)
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Sodium tert-butoxide (NaOtBu)

Anhydrous toluene

Procedure:

To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add Pd(OAc)2
and XPhos.

Add anhydrous toluene to the flask and stir for 5 minutes to form the catalyst complex.
Add m-bromoanisole, aniline, and sodium tert-butoxide to the reaction mixture.

Heat the reaction mixture to 80-100 °C and monitor the reaction progress by thin-layer
chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Upon completion, cool the reaction to room temperature and quench with water.
Extract the product with an organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield pure 3-
methoxydiphenylamine.

Spectroscopic Analysis

Spectroscopic techniques are essential for the structural elucidation and characterization of 3-

methoxydiphenylamine.

'H and **C Nuclear Magnetic Resonance (NMR)
Spectroscopy

IH NMR spectroscopy provides information about the chemical environment of the hydrogen

atoms in the molecule. The spectrum of 3-methoxydiphenylamine is expected to show distinct

signals for the aromatic protons on both phenyl rings and a singlet for the methoxy group

protons.
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13C NMR spectroscopy is used to determine the number and types of carbon atoms. The
spectrum will show signals for the non-equivalent aromatic carbons and the methoxy carbon.

'H NMR (CDCls) Chemical Shift (ppm) Multiplicity
Aromatic Protons 6.5-7.3 Multiplet

NH Proton ~5.7 Broad Singlet
Methoxy Protons ~3.8 Singlet

3C NMR (CDCIs) Chemical Shift (ppm)
Aromatic Carbons 105 - 161

Methoxy Carbon ~55

Note: The exact chemical shifts and coupling constants can vary depending on the solvent and
the specific NMR instrument used.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable tool for identifying the functional groups present in a molecule.
The IR spectrum of 3-methoxydiphenylamine will exhibit characteristic absorption bands
corresponding to the N-H bond, C-H bonds of the aromatic rings and the methoxy group, and
the C-O bond of the ether linkage.

Functional Group Absorption Range (cm™?)
N-H Stretch 3350 - 3450
Aromatic C-H Stretch 3000 - 3100
Aliphatic C-H Stretch (CHs) 2850 - 2960
Aromatic C=C Stretch 1500 - 1600
C-N Stretch 1250 - 1350
C-0O Stretch (Aryl ether) 1200 - 1275
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Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a
compound. For 3-methoxydiphenylamine, the molecular ion peak (M*) would be observed at
an m/z corresponding to its molecular weight (199.25).[12] The fragmentation pattern can
provide further structural information.

Applications in Research and Development

3-Methoxydiphenylamine is a versatile building block with applications in several areas of
chemical research and industry.

Dye and Pigment Synthesis: It serves as a precursor in the manufacturing of certain dyes
and pigments.[4]

o Pharmaceutical Intermediates: The diarylamine scaffold is present in numerous biologically
active molecules, making 3-methoxydiphenylamine a useful starting material in drug
discovery.[1]

o Materials Science: Substituted diphenylamines are investigated for their potential use in
organic electronics, such as hole-transporting materials in perovskite solar cells and organic
light-emitting diodes (OLEDS), due to their electronic properties.[1][2]

e Rubber Industry: It can be used as an intermediate in the production of antioxidants and
other additives for rubber.[1]

Safety and Handling
3-Methoxydiphenylamine should be handled with appropriate safety precautions in a laboratory
setting.

e Hazards: It may cause skin, eye, and respiratory tract irritation.[3]

e Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Wear
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat.[13] Avoid inhalation of dust and contact with skin and eyes.
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» Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.[14]

Conclusion

3-Methoxydiphenylamine is a valuable aromatic intermediate with a well-defined chemical
structure and a range of applications in the synthesis of dyes, pharmaceuticals, and advanced
materials. Its synthesis is readily achievable through modern cross-coupling methodologies like
the Buchwald-Hartwig amination. The spectroscopic and physical properties of 3-
methoxydiphenylamine are well-characterized, providing a solid foundation for its use in
research and development. As the demand for novel organic materials and complex
pharmaceutical agents grows, the utility of versatile building blocks like 3-
methoxydiphenylamine is likely to expand.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://en.wikipedia.org/wiki/Buchwald%E2%80%93Hartwig_amination
https://orbit.dtu.dk/en/publications/analysis-of-a-buckwald-hartwig-amination-reaction-for-pharmaceuti/
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Catalysis/Catalyst_Examples/Buchwald-Hartwig_Amination
https://pubchemlite.lcsb.uni.lu/e/compound/7544
https://www.cdhfinechemical.com/images/product/msds/37_1705359251_3-METHOXYPROPYLAMINECASNO5332-73-0MSDS.pdf
https://www.mpbio.com/media/document/infor/1/5/5/4/2/9/MP_MSDS_155429_US_EN.pdf
https://www.benchchem.com/product/b1611088/docs#an-in-depth-technical-guide-to-3-methoxydiphenylamine-structure-properties-and-synthesis
https://www.benchchem.com/product/b1611088/docs#an-in-depth-technical-guide-to-3-methoxydiphenylamine-structure-properties-and-synthesis
https://www.benchchem.com/product/b1611088/docs#an-in-depth-technical-guide-to-3-methoxydiphenylamine-structure-properties-and-synthesis
https://www.benchchem.com/product/b1611088/docs#an-in-depth-technical-guide-to-3-methoxydiphenylamine-structure-properties-and-synthesis
https://www.benchchem.com/product/b1611088?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611088?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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